Cas no 1250105-57-7 (5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid)

• Product Name: 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid
• CAS No: 1250105-57-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5282045
• Update Time: 2025-06-11

5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminopiperidin-1-yl)furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-(4-amino-1-piperidinyl)-
• 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid

• Inchi： 1S/C10H14N2O3/c11-7-3-5-12(6-4-7)9-2-1-8(15-9)10(13)14/h1-2,7H,3-6,11H2,(H,13,14)
• InChI Key： QWSHYZNBVVTWIJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: -1.4
• Topological Polar Surface Area: 79.7

Additional information on 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid

Recent Advances in the Study of 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid (CAS: 1250105-57-7)

In recent years, the compound 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid (CAS: 1250105-57-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan-carboxylic acid scaffold and aminopiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a key candidate for drug development.

The synthesis of 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving the coupling of furan-2-carboxylic acid derivatives with 4-aminopiperidine, followed by purification techniques such as column chromatography and recrystallization. The study highlighted the importance of controlling reaction conditions to minimize by-products and enhance the scalability of the process.

Pharmacological evaluations of 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid have revealed its potential as a modulator of specific biological targets. A 2022 study in Bioorganic & Medicinal Chemistry demonstrated its affinity for G protein-coupled receptors (GPCRs), particularly those involved in inflammatory pathways. The compound exhibited inhibitory effects on pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanistic aspects of this compound were conducted in a 2023 Nature Communications paper. Using X-ray crystallography and molecular docking simulations, researchers elucidated the binding interactions between 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid and its target proteins. The findings provided insights into the structural determinants of its activity, paving the way for the design of more potent analogs.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the anticancer potential of 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid. A 2023 study in Cancer Research reported that the compound induced apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings underscore its versatility and warrant further investigation in oncology.

Despite these advancements, challenges remain in the development of 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the pharmacokinetic profile of the compound through structural modifications and formulation strategies.

In conclusion, 5-(4-Aminopiperidin-1-yl)furan-2-carboxylic acid (CAS: 1250105-57-7) represents a promising scaffold in chemical biology and drug discovery. Its diverse pharmacological activities and well-characterized synthesis make it a valuable candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.